2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H22N6O4S/c1-2-33-18-10-8-15(9-11-18)24-21(31)14-34-23-28-27-19(29(23)17-6-4-3-5-7-17)12-16-13-20(30)26-22(32)25-16/h3-11,13H,2,12,14H2,1H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: LHLGIBAJJWWGNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H22N6O4S
• Molecular Weight: 478.5 g/mol

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H22N6O4S and its molecular weight is 478.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Cyclization and Electrophile Reactions

The synthesis of pyrimidine and triazole derivatives involves cyclization of specific carbonyl compounds in a basic medium, leading to the formation of thioxo derivatives. These derivatives can undergo further reactions with electrophiles, resulting in the synthesis of methylsulfanyl and acetyl derivatives, showcasing the compounds' versatility in chemical reactions (Mekuskiene & Vainilavicius, 2006).

Hybrid Scaffold Design

The design and synthesis of tetrahydropyrimidinone(thione)-triazole hybrid scaffolds involve click and one-pot Biginelli reactions. These hybrids are evaluated for their cytotoxic and antimicrobial activities, demonstrating their potential in developing new therapeutic agents (Mirzayi et al., 2021).

Antimicrobial and Antitumor Activities

Antimicrobial Activities

Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds exhibit significant anti-inflammatory and analgesic properties. These compounds, through their unique structures, provide promising pathways for developing new drugs with enhanced efficacy (Abu‐Hashem et al., 2020).

Antitumor Activities

The synthesis of certain pyrimidinyl/triazolyl derivatives and their evaluation for antitumor activities highlight the potential of these compounds in cancer treatment. Through structural modifications, these derivatives can selectively target cancer cells, offering a promising avenue for anticancer drug development (Hafez & El-Gazzar, 2017).

Supramolecular Chemistry

Supramolecular Architectures

The study of supramolecular architectures involving triazoles and pyrimidines reveals the potential of these compounds in forming complex structures through hydrogen bonding. These structures have implications for developing new materials and understanding biological interactions (Fonari et al., 2005).